Cas no 1131314-67-4 (Benzoic acid, 3-amino-4-fluoro-5-methoxy-)

• Product Name: Benzoic acid, 3-amino-4-fluoro-5-methoxy-
• CAS No: 1131314-67-4
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 5302278
• Update Time: 2025-10-18

Benzoic acid, 3-amino-4-fluoro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-fluoro-5-methoxy-

• Inchi： 1S/C8H8FNO3/c1-13-6-3-4(8(11)12)2-5(10)7(6)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： GGFTWRBCUYBEPP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(F)C(N)=C1

Additional information on Benzoic acid, 3-amino-4-fluoro-5-methoxy-

Recent Advances in the Study of Benzoic Acid, 3-amino-4-fluoro-5-methoxy- (CAS: 1131314-67-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Benzoic acid, 3-amino-4-fluoro-5-methoxy- (CAS: 1131314-67-4) is a fluorinated and methoxylated derivative of benzoic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role as a building block in the synthesis of novel bioactive molecules, including kinase inhibitors and antimicrobial agents. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of targeted therapies for various diseases.

One of the key areas of research involving 1131314-67-4 is its incorporation into small-molecule inhibitors targeting specific kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have synthesized derivatives of 3-amino-4-fluoro-5-methoxybenzoic acid to explore their inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). Preliminary results suggest that these derivatives exhibit promising selectivity and potency, making them potential candidates for further drug development.

In addition to its role in kinase inhibition, 1131314-67-4 has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. These findings open new avenues for the development of novel antimicrobial agents to combat drug-resistant infections.

The synthetic versatility of 3-amino-4-fluoro-5-methoxybenzoic acid has also been a focus of recent research. Chemists have developed efficient synthetic routes to produce this compound and its derivatives with high yields and purity. For instance, a 2023 study in Organic Letters described a novel one-pot synthesis method that reduces the number of steps required to obtain 1131314-67-4, thereby improving its accessibility for large-scale applications. Such advancements in synthesis are critical for accelerating the exploration of this compound's potential in drug discovery.

Beyond its direct applications, 1131314-67-4 has been utilized as a key intermediate in the synthesis of more complex molecules. For example, it has been incorporated into the structure of fluorescent probes used in bioimaging. These probes leverage the compound's aromatic and electron-donating properties to achieve high sensitivity and specificity in detecting biological targets. A recent publication in Chemical Communications highlighted the use of such probes in visualizing cellular processes in real time, offering new insights into disease mechanisms.

Despite these promising developments, challenges remain in the widespread adoption of 3-amino-4-fluoro-5-methoxybenzoic acid in pharmaceutical applications. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural optimization. Researchers are actively exploring modifications to the core structure to enhance these properties while retaining the compound's bioactivity. Computational modeling and high-throughput screening are being employed to identify the most promising candidates for preclinical studies.

In conclusion, Benzoic acid, 3-amino-4-fluoro-5-methoxy- (CAS: 1131314-67-4) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to bioimaging and synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics. As synthetic methods improve and our understanding of its mechanisms deepens, 1131314-67-4 is poised to play an increasingly important role in addressing unmet medical needs.